Cas no 24256-91-5 ((S)-2-Hydroxy-2-phenylbutyric acid)

(S)-2-Hydroxy-2-phenylbutyric acid Properties

Names and Identifiers

• (S)-2-Hydroxy-2-phenylbutyric acid
• (+)-α-Ethyl-L-mandelic acid
• (S)-2-Phenyl-2-hydroxybutanoic acid
• [S,(+)]-α-Ethyl-α-hydroxybenzeneacetic acid
• 2-Hydroxy-2-phenylbutanoic acid

Computed Properties

• Exact Mass: 180.078644241g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.078644241g/mol
• Heavy Atom Count: 13
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 1.36880
• PSA: 57.53000
• Melting Point: 110-116 °C